Cas no 1139-13-5 (Diethyl 1,1-cyclohexanedicarboxylate)

• Product Name: Diethyl 1,1-cyclohexanedicarboxylate
• CAS No: 1139-13-5
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• MDL: MFCD02093457
• CID: 94481
• PubChem ID: 249270
• Update Time: 2025-06-26

Diethyl 1,1-cyclohexanedicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 1,1-Cyclohexanedicarboxylate
• Diethyl cyclohexane-1,1-dicarboxylate
• 1,1-Cyclohexanedicarboxylic Acid Diethyl Ester
• cyclohexane-1,1-dicarboxylic acid diethyl ester
• 1,1-diethyl cyclohexane-1,1-dicarboxylate
• MLHUKQNAQSRVKI-UHFFFAOYSA-N
• 1,1-Cyclohexanedicarboxylic acid, diethyl ester
• 1,1-Bis(ethoxycarbonyl)cyclohexane
• NSC67359
• STL557112
• BBL103302
• 9155AC
• Cyclohexanedicarboxylicaciddiethylester
• Dieth
• MFCD02093457
• Diethyl 1,1-cyclohexanedicarboxylate, AldrichCPR
• AKOS005258680
• AC-32101
• C1640
• 1139-13-5
• AMY22859
• CS-W012995
• DTXSID70290214
• BAA13913
• NSC-67359
• FT-0682705
• EN300-85224
• SCHEMBL254353
• D70957
• Diethyl 1,1-cyclohexanedicarboxylate #
• DS-12128
• 1,1-Cyclohexanedicarboxylic acid, 1,1-diethyl ester
• Diethylcyclohexane-1,1-dicarboxylate
• Diethyl 1,1-cyclohexanedicarboxylate

• MDL： MFCD02093457
• Inchi： 1S/C12H20O4/c1-3-15-10(13)12(11(14)16-4-2)8-6-5-7-9-12/h3-9H2,1-2H3
• InChI Key： MLHUKQNAQSRVKI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(=O)OCC)CCCCC1)=O

Computed Properties

• Exact Mass: 228.13600
• Monoisotopic Mass: 228.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8

Experimental Properties

• Color/Form: Not determined
• Density: 1,04 g/cm3
• Boiling Point: 137°C/16mmHg(lit.)
• Flash Point: 120.5 °C
• Refractive Index: 1.4460-1.4490
• PSA: 52.60000
• LogP: 2.06310
• Solubility: Not determined

Diethyl 1,1-cyclohexanedicarboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Diethyl 1,1-cyclohexanedicarboxylate

Diethyl 1,1-cyclohexanedicarboxylate (CAS No. 1139-13-5): An Overview of Its Properties, Applications, and Recent Research Developments

Diethyl 1,1-cyclohexanedicarboxylate (CAS No. 1139-13-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a cyclohexane ring with two carboxylic acid groups esterified with ethyl groups. The chemical formula for Diethyl 1,1-cyclohexanedicarboxylate is C₁₂H₂₀O₄, and it has a molecular weight of approximately 228.28 g/mol.

The physical properties of Diethyl 1,1-cyclohexanedicarboxylate are noteworthy. It is a colorless to pale yellow liquid at room temperature and has a characteristic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and ethyl acetate but is insoluble in water. Its boiling point is around 260°C at atmospheric pressure, and it has a density of approximately 0.98 g/cm³.

In terms of chemical reactivity, Diethyl 1,1-cyclohexanedicarboxylate exhibits typical ester behavior. It can undergo hydrolysis in the presence of acids or bases to form the corresponding carboxylic acids and alcohols. Additionally, it can participate in various organic reactions such as transesterification, reduction to alcohols, and nucleophilic substitution reactions. These properties make it a valuable intermediate in the synthesis of more complex organic molecules.

The applications of Diethyl 1,1-cyclohexanedicarboxylate are diverse and span multiple industries. In the pharmaceutical industry, it serves as an important building block for the synthesis of drugs and pharmaceutical intermediates. For instance, it can be used to synthesize compounds with anti-inflammatory and analgesic properties. In materials science, Diethyl 1,1-cyclohexanedicarboxylate is utilized as a plasticizer in polymers and resins, enhancing their flexibility and durability.

Recent research has further expanded the potential applications of Diethyl 1,1-cyclohexanedicarboxylate. A study published in the Journal of Organic Chemistry highlighted its use as a precursor for the synthesis of novel chiral catalysts. These catalysts have shown promise in asymmetric synthesis reactions, which are crucial for producing enantiomerically pure compounds used in pharmaceuticals and fine chemicals.

In another study conducted by researchers at the University of California, Berkeley, Diethyl 1,1-cyclohexanedicarboxylate was explored as a key component in the development of biodegradable polymers. The researchers found that by incorporating this compound into polymer blends, they could enhance the biodegradability and mechanical properties of the resulting materials. This finding has significant implications for reducing environmental pollution caused by synthetic plastics.

The safety profile of Diethyl 1,1-cyclohexanedicarboxylate is also an important consideration. While it is generally considered safe for industrial use when proper handling protocols are followed, it is important to note that it can cause skin irritation and eye damage upon contact. Therefore, appropriate personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling this compound.

In conclusion, Diethyl 1,1-cyclohexanedicarboxylate (CAS No. 1139-13-5) is a multifaceted compound with a wide range of applications in various industries. Its unique chemical structure and reactivity make it an invaluable intermediate in organic synthesis and materials science. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.